Cas no 2096333-30-9 (4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid)

• Product Name: 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid
• CAS No: 2096333-30-9
• MF: C₁₁H₁₅BF₃NO₄S
• MW: 325.112312555313
• MDL: MFCD18783146
• CID: 4637933
• Update Time: 2025-05-19

4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid
• Y2670
• (4-(N-(tert-Butyl)sulfamoyl)-2-(trifluoromethyl)phenyl)boronic acid
• [4-(tert-butylsulfamoyl)-2-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD18783146
• Inchi： 1S/C11H15BF3NO4S/c1-10(2,3)16-21(19,20)7-4-5-9(12(17)18)8(6-7)11(13,14)15/h4-6,16-18H,1-3H3
• InChI Key： HMGRMEBSMVAFEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C(F)(F)F)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 456
• Topological Polar Surface Area: 95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid

Research Brief on 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096333-30-9): Recent Advances and Applications

4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096333-30-9) is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfamoyl and trifluoromethyl substituents, has shown promising potential in various applications, including drug discovery, catalysis, and materials science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules and as a ligand in cross-coupling reactions, highlighting its versatility and importance in modern research.

One of the most notable applications of 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Recent publications have demonstrated its efficacy in forming carbon-carbon bonds under mild conditions, enabling the synthesis of complex pharmaceutical intermediates. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to synthesize novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The electron-withdrawing trifluoromethyl group and the sterically hindered tert-butylsulfamoyl moiety were found to enhance the reactivity and selectivity of the boronic acid, making it a valuable tool for medicinal chemists.

In addition to its synthetic applications, 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid has been investigated for its biological activity. A recent preclinical study highlighted its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for autoimmune diseases. The compound's ability to modulate protein-protein interactions has also been explored, with researchers identifying it as a promising scaffold for the development of protein degraders, such as PROTACs (Proteolysis-Targeting Chimeras). These findings underscore the compound's dual utility as both a synthetic intermediate and a bioactive molecule.

The stability and handling of 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid have also been subjects of recent research. Advances in formulation techniques have addressed earlier challenges related to its solubility and storage, ensuring its reliable use in high-throughput screening and industrial-scale synthesis. Furthermore, computational studies have provided insights into its molecular interactions, aiding in the rational design of derivatives with enhanced properties. As the field continues to evolve, this compound is expected to play an increasingly prominent role in the development of next-generation therapeutics and materials.

In conclusion, 4-(N-tert-Butylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096333-30-9) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in synthesis, drug discovery, and materials science are supported by a growing body of research, positioning it as a key player in the advancement of these fields. Future studies will likely explore its potential in emerging areas, such as biocatalysis and nanotechnology, further expanding its impact on scientific and industrial applications.